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For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl 6-chlorohexanoate (CAS No. 71130-19-3) is a halogenated fatty acid ester that holds

significance as a versatile building block in organic synthesis. Its bifunctional nature,

possessing both an ester and a terminal alkyl chloride, makes it a valuable intermediate for the

introduction of a six-carbon chain with reactive handles at both ends. This technical guide

provides a comprehensive overview of its commercial availability, physicochemical properties,

synthesis, and potential applications, with a particular focus on its relevance to drug discovery

and development. While direct experimental data for this specific compound is limited in

publicly available literature, this guide consolidates available information and provides context

based on analogous compounds.

Commercial Availability
Butyl 6-chlorohexanoate is available from various chemical suppliers. The primary

information for sourcing is provided in the table below. Researchers are advised to inquire

directly with the suppliers for current pricing and availability.

Supplier Product Number CAS Number Purity

Alfa Chemistry ACM71130193 71130-19-3 96%[1]
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Physicochemical and Spectroscopic Data
Detailed experimental physicochemical and spectroscopic data for Butyl 6-chlorohexanoate
are not extensively reported. The following tables summarize available data from chemical

databases and predicted values. For comparison, experimental data for the closely related,

non-chlorinated analog, butyl hexanoate, is also provided where available.

Physical and Chemical Properties
Property

Butyl 6-chlorohexanoate

(Predicted/Inferred)

Butyl hexanoate

(Experimental)

Molecular Formula C10H19ClO2[1] C10H20O2[2]

Molecular Weight 206.71 g/mol [1] 172.26 g/mol [2]

Boiling Point Not available 208.0 °C at 760 mmHg[2]

Melting Point Not available -68.4 °C[2]

Density Not available 0.8623 g/cm³[2]

Refractive Index Not available 1.414-1.417[2]

XlogP 3.0[3] 3.3[2]

Spectroscopic Data (Predicted and Analogous)
While experimental spectra for Butyl 6-chlorohexanoate are not readily available, predicted

mass spectral data can be found. The table below also includes experimental mass spectral

data for the non-chlorinated analog, butyl hexanoate, for reference.

Spectroscopy
Butyl 6-chlorohexanoate

(Predicted)

Butyl hexanoate

(Experimental GC-MS)

Mass Spectrometry (m/z)
[M+H]+: 207.11464, [M+Na]+:

229.09658[3]

56.0 (99.99), 117.0 (72.29),

99.0 (70.21), 43.0 (50.86),

41.0 (39.84)[2]

Key IR Absorptions (Inferred)
C=O (ester): ~1735 cm⁻¹, C-

Cl: ~650-750 cm⁻¹
C=O (ester): ~1735 cm⁻¹
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Synthesis
A detailed, peer-reviewed synthesis protocol specifically for Butyl 6-chlorohexanoate is not

readily found in the literature. However, a standard and reliable method for its preparation

would be the Fischer esterification of 6-chlorohexanoic acid with n-butanol in the presence of

an acid catalyst.

Experimental Protocol: Fischer Esterification
Materials:

6-Chlorohexanoic acid

n-Butanol

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

6-chlorohexanoic acid (1.0 eq), n-butanol (3.0-5.0 eq), and a catalytic amount of

concentrated sulfuric acid (e.g., 1-2 mol%).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.
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Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the

cessation of water collection.

Once the reaction is complete, cool the mixture to room temperature.

Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution

until effervescence ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., diethyl ether).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

The crude Butyl 6-chlorohexanoate can be purified by vacuum distillation to yield the final

product.

Applications in Drug Development
While direct applications of Butyl 6-chlorohexanoate in marketed drugs are not explicitly

documented, its structural motifs are present in key pharmaceutical intermediates. Notably,

related tert-butyl esters are critical precursors in the synthesis of widely used statin drugs like

rosuvastatin and atorvastatin, which are HMG-CoA reductase inhibitors used to lower

cholesterol.[4][5] The butyl ester can serve a similar role as a lipophilic building block in the

synthesis of novel pharmaceutical agents.

The logical workflow below illustrates how Butyl 6-chlorohexanoate could be utilized as a

starting material in the synthesis of a hypothetical drug candidate, highlighting its role as a

versatile intermediate.

Butyl 6-chlorohexanoate Nucleophilic Substitution
(e.g., with an amine, thiol, or cyanide)

Reaction Functionalized Butyl Hexanoate DerivativeIntermediate Further Synthetic Transformations
(e.g., ester hydrolysis, amide coupling)

Modification Drug CandidateFinal Product

Click to download full resolution via product page
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Caption: Synthetic pathway from Butyl 6-chlorohexanoate.

Safety and Handling
A specific Safety Data Sheet (SDS) for Butyl 6-chlorohexanoate is not widely available.

However, based on the safety profiles of similar compounds like butyl esters and alkyl

chlorides, the following precautions should be taken:

General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation

of vapors and contact with skin and eyes. Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[6][7][8]

Fire Safety: The compound is expected to be combustible. Keep away from open flames,

sparks, and other sources of ignition. Use appropriate fire extinguishing media such as

carbon dioxide, dry chemical powder, or alcohol-resistant foam.[6][7][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

This technical guide provides a summary of the available information on Butyl 6-
chlorohexanoate. For any specific research or development application, it is crucial to consult

the direct supplier for the most accurate and up-to-date product specifications and safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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